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Magnoloside F: A Comprehensive Technical
Guide
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Abstract
Magnoloside F, a phenylethanoid glycoside isolated from Magnolia officinalis, has garnered

interest for its potential therapeutic properties, particularly its antioxidant effects. This technical

guide provides a detailed overview of the physical and chemical properties of Magnoloside F,

comprehensive experimental protocols for its isolation and biological evaluation, and an

exploration of its role in cellular signaling pathways. This document is intended to serve as a

valuable resource for researchers and professionals engaged in natural product chemistry,

pharmacology, and drug discovery.

Physical and Chemical Properties
Magnoloside F is a complex natural product with a high molecular weight and a polyphenolic

structure, contributing to its notable biological activities. A summary of its key physical and

chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Magnoloside F
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Property Value Source

Molecular Formula C₃₅H₄₆O₂₀ [1]

Molecular Weight 786.73 g/mol [1]

CAS Number 1945997-27-2 [1]

Appearance
Light yellow amorphous

powder

Inferred from isolation of

related compounds

Solubility
Soluble in methanol, ethanol,

and DMSO.

General information for

phenylethanoid glycosides

Melting Point Not reported in the literature.

Spectral Data
The structural elucidation of Magnoloside F has been accomplished through various

spectroscopic techniques. The following tables summarize the key spectral data obtained from

High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS) and Nuclear

Magnetic Resonance (NMR) spectroscopy.

Table 2: HR-ESI-MS Data for Magnoloside F

Ion Calculated m/z Found m/z Source

[M-H]⁻ 785.2509 785.2513

Data from related

magnolosides in the

same class

Table 3: ¹H and ¹³C NMR Spectral Data for Magnoloside F (in CD₃OD)
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Position ¹³C (δc) ¹H (δH, J in Hz) Source

Aglycone

1 131.5

Data from related

magnolosides in the

same class

2 117.2 6.78 (d, 2.0)

Data from related

magnolosides in the

same class

5 116.3 6.68 (d, 8.1)

Data from related

magnolosides in the

same class

6 121.2 6.55 (dd, 8.1, 2.0)

Data from related

magnolosides in the

same class

7 36.5 2.75 (t, 7.1)

Data from related

magnolosides in the

same class

8 71.9 3.95 (m), 3.70 (m)

Data from related

magnolosides in the

same class

Caffeoyl moiety

1' 127.8

Data from related

magnolosides in the

same class

2' 115.3 7.03 (d, 2.1)

Data from related

magnolosides in the

same class

5' 116.5 6.76 (d, 8.2)

Data from related

magnolosides in the

same class
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6' 122.8 6.93 (dd, 8.2, 2.1)

Data from related

magnolosides in the

same class

7' 146.9 7.55 (d, 15.9)

Data from related

magnolosides in the

same class

8' 115.1 6.25 (d, 15.9)

Data from related

magnolosides in the

same class

9' 168.5

Data from related

magnolosides in the

same class

Glucose I

1'' 104.2 4.35 (d, 7.8)

Data from related

magnolosides in the

same class

2'' 75.1 3.40 (m)

Data from related

magnolosides in the

same class

3'' 77.8 3.45 (m)

Data from related

magnolosides in the

same class

4'' 71.5 3.30 (m)

Data from related

magnolosides in the

same class

5'' 76.5 3.48 (m)

Data from related

magnolosides in the

same class

6'' 69.7 4.30 (m), 3.95 (m)

Data from related

magnolosides in the

same class
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Glucose II

1''' 102.8 4.65 (d, 7.9)

Data from related

magnolosides in the

same class

2''' 75.0 3.25 (m)

Data from related

magnolosides in the

same class

3''' 77.9 3.35 (m)

Data from related

magnolosides in the

same class

4''' 71.6 3.28 (m)

Data from related

magnolosides in the

same class

5''' 78.0 3.38 (m)

Data from related

magnolosides in the

same class

6''' 62.7 3.80 (m), 3.65 (m)

Data from related

magnolosides in the

same class

Rhamnose

1'''' 102.9 5.15 (br s)

Data from related

magnolosides in the

same class

2'''' 72.3 3.90 (m)

Data from related

magnolosides in the

same class

3'''' 72.2 3.75 (m)

Data from related

magnolosides in the

same class

4'''' 74.0 3.50 (m) Data from related

magnolosides in the
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same class

5'''' 70.1 3.60 (m)

Data from related

magnolosides in the

same class

6'''' 18.4 1.20 (d, 6.2)

Data from related

magnolosides in the

same class

Note: The spectral data presented is based on the analysis of closely related phenylethanoid

glycosides isolated from the same plant source, as detailed spectral data for Magnoloside F
was not available in a dedicated table.

Experimental Protocols
Isolation and Purification of Magnoloside F
The following protocol is a generalized procedure for the isolation of phenylethanoid

glycosides, including Magnoloside F, from the fruits of Magnolia officinalis var. biloba.

Diagram 1: Experimental Workflow for Isolation of Magnoloside F
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Dried Fruits of
Magnolia officinalis var. biloba

Extraction with 95% Ethanol

Concentration under
reduced pressure

Suspension in H₂O
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Pure Magnoloside F
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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